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Compound of Interest

Compound Name: Aminoadipic acid

Cat. No.: B555590

An In-depth Technical Guide on the Structural Differences Between L- and D-Isomers of
Aminoadipic Acid

Introduction

Aminoadipic acid, systematically known as 2-aminohexanedioic acid, is a dicarboxylic alpha-
amino acid that plays a significant role in various biological processes. It exists as two distinct
stereoisomers, or enantiomers: L-aminoadipic acid and D-aminoadipic acid.[1] These
isomers, while possessing the same chemical formula (CeH11NOa4) and connectivity, exhibit
profound differences in their three-dimensional structure.[2] This structural variance leads to
distinct physicochemical properties and, most critically, divergent biological functions and
activities. The L-enantiomer is a key intermediate in the biosynthesis and degradation of the
essential amino acid lysine in many organisms, whereas the D-enantiomer is found in certain
antibiotics.[2]

This technical guide provides a comprehensive examination of the core structural differences
between L- and D-aminoadipic acid, supported by quantitative data, detailed experimental
protocols for their differentiation, and visualizations of key concepts and workflows.

Core Structural Difference: Stereochemistry

The fundamental difference between L- and D-aminoadipic acid lies in their stereochemistry.
The alpha-carbon (Ca), the carbon atom adjacent to the carboxyl group, is a chiral center
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because it is bonded to four different groups: a hydrogen atom, an amino group (-NHz), a
carboxylic acid group (-COOH), and a 4-carboxybutyl side chain (-(CH2)3-COOH).[3]

e Enantiomers: L- and D-aminoadipic acid are non-superimposable mirror images of each
other, a relationship defined as enantiomeric.[1] This is analogous to a left and right hand.

o Configuration: The spatial arrangement of the groups around the chiral Ca determines the

configuration.

o L-aminoadipic acid: Corresponds to the (S)-configuration in the Cahn-Ingold-Prelog (CIP)
priority system. Its IUPAC name is (2S)-2-aminohexanedioic acid.[4][5]

o D-aminoadipic acid: Corresponds to the (R)-configuration. Its IUPAC name is (2R)-2-

aminohexanedioic acid.[6]

This seemingly subtle difference in 3D arrangement is the primary determinant of their distinct
biological roles, as the stereospecific active sites of enzymes and receptors can differentiate

between the two forms.[7]
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Figure 1: Stereoisomers of Aminoadipic Acid
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Figure 2: Role of L-Aminoadipic Acid in Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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